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Compound of Interest

Compound Name: 2,2-Dichloropentane

Cat. No.: B14692929

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2,2-dichloropentane (CAS No. 34887-14-4). The document is intended for an
audience of researchers, scientists, and professionals in drug development who may encounter
this compound as a synthetic intermediate or solvent. This guide consolidates available data on
its physicochemical properties, synthesis, and safety information. Notably, a thorough review of
scientific literature and chemical databases reveals a lack of documented biological activity or
established signaling pathways for 2,2-dichloropentane. Its primary relevance to the
pharmaceutical and agrochemical industries lies in its role as a building block in organic
synthesis.

Chemical and Physical Properties

2,2-Dichloropentane is a chlorinated hydrocarbon with the molecular formula CsH10Cl2.[1] It is
a colorless liquid at room temperature.[1] The quantitative physicochemical properties of 2,2-
dichloropentane are summarized in Table 1.

Table 1: Physicochemical Properties of 2,2-Dichloropentane
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Property

Value

Molecular Formula

CsH10Cl2[1]

Molecular Weight 141.04 g/mol [1]

CAS Number 34887-14-4[1]

Boiling Point 128-129 °CJ[2]

Melting Point -75.05 °C (estimate)[1]
Density 1.053 g/cm3[1]

Vapor Pressure

12.1 mmHg at 25°CJ[1]

Flash Point 31.5°C[1]
Refractive Index 1.4320[1]
LogP 2.98030[1]
Hydrogen Bond Donor Count 0[1]
Hydrogen Bond Acceptor Count 0[1]
Rotatable Bond Count 2[1]

Synthesis

The primary route for the synthesis of 2,2-dichloropentane involves the reaction of 2-

pentanone with a chlorinating agent, such as phosphorus pentachloride. While specific,

detailed industrial or laboratory protocols are not widely published, the general transformation

is a well-established method for the geminal dihalogenation of ketones.

General Experimental Protocol: Synthesis from 2-

Pentanone

The following is a generalized protocol based on the known reactivity of ketones with

phosphorus pentachloride.

Materials:
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e 2-Pentanone

e Phosphorus pentachloride (PCls)

e Anhydrous inert solvent (e.g., carbon tetrachloride, benzene)
* Ice bath

e Stirring apparatus

 Distillation apparatus

e Sodium bicarbonate solution (for quenching)

e Drying agent (e.g., anhydrous magnesium sulfate)
Methodology:

 In areaction vessel equipped with a stirrer and a reflux condenser, 2-pentanone is dissolved
in an anhydrous inert solvent.

e The solution is cooled in an ice bath.

e Phosphorus pentachloride is added portion-wise to the cooled, stirred solution. This reaction
is exothermic and produces hydrogen chloride gas, requiring careful handling in a well-
ventilated fume hood.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and may be heated to drive the reaction to completion.

e The reaction is then carefully quenched by pouring it over crushed ice and neutralizing with a
sodium bicarbonate solution.

e The organic layer is separated, washed with water, and dried over an anhydrous drying
agent.

e The final product, 2,2-dichloropentane, is isolated and purified by fractional distillation.
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General Synthesis Workflow for 2,2-Dichloropentane
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General Synthesis Workflow
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Biological Activity and Drug Development
Relevance

A comprehensive search of scientific literature and chemical databases (including PubChem,
ChemicalBook, and LookChem) yielded no significant data on the biological activity of 2,2-
dichloropentane. There are no published studies detailing its mechanism of action, interaction
with biological targets, or any signaling pathways it might modulate.

Its relevance for drug development professionals is therefore not as a therapeutic agent itself,
but as a chemical intermediate. Halogenated organic compounds are versatile precursors in
the synthesis of more complex molecules, including active pharmaceutical ingredients (APISs).
The geminal dichloro group in 2,2-dichloropentane can be a site for various chemical
transformations.

Safety and Toxicology

2,2-Dichloropentane is considered a hazardous substance. Safety data sheets for similar
chlorinated hydrocarbons indicate that it should be handled with appropriate personal
protective equipment in a well-ventilated area.[3] It is flammable and may be harmful if
swallowed, inhaled, or absorbed through the skin.[3] Detailed toxicological studies specifically
for 2,2-dichloropentane are not readily available in the public domain.

Conclusion

2,2-Dichloropentane (CAS No. 34887-14-4) is a halogenated hydrocarbon with well-
characterized physicochemical properties. Its primary utility for researchers and professionals
in the pharmaceutical and agrochemical sectors is as a chemical intermediate in organic
synthesis. There is currently no evidence to suggest that it possesses any direct biological
activity that would make it a candidate for drug development. Future research could explore its
potential as a precursor for novel bioactive compounds. Due to its hazardous nature,
appropriate safety precautions must be observed during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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